Titanium tetracarbide

• CAS No.: 12547-96-5
• Molecular Formula: C4H2Ti
• Molecular Weight: 97.93 g/mol
• IUPAC Name: ethyne;titanium(2+)
• InChI: InChI=1S/2C2H.Ti/c2*1-2;/h2*1H;/q2*-1;+2
• InChI Key: OVFPXJIOOZWPHD-UHFFFAOYSA-N
• SMILES: C#[C-].C#[C-].[Ti+2]
• Synonyms: Titanium tetracarbide

Description

Titanium tetracarbide (TiC₄) is a titanium-carbon compound with the chemical formula TiC₄, distinct from the more common titanium carbide (TiC), which has a 1:1 stoichiometry. While TiC is widely studied for its refractory properties and industrial applications, TiC₄ remains relatively under-researched.

Comparison with Similar Compounds

Key Characteristics:

• Synthesis : TiC₄ has been investigated via mass spectrometric methods, which measure its dissociation energy. Studies indicate that TiC₄ dissociates into TiC₂ and carbon under high-temperature conditions .

Comparison with Similar Compounds

Titanium Carbide (TiC)

Structure : TiC has a NaCl-type cubic structure with strong covalent-metallic bonding, contributing to its exceptional hardness (~9–9.5 Mohs) and high melting point (~3,160°C) .
Properties :

• Thermal Conductivity : A logarithmic model for 2D TiC’s thermal conductivity highlights its anisotropic behavior, with in-plane conductivity exceeding 120 W/m·K .
  
• Mechanical Performance: In alumina composites, TiC increases hardness (up to 30 GPa) and wear resistance, outperforming monolithic alumina . Applications: Used in cutting tools, aerospace thermal shielding, and wear-resistant coatings .

Comparison with TiC₄ :

• TiC₄’s higher carbon content may reduce thermal stability compared to TiC, as evidenced by its lower dissociation energy .
• TiC’s industrial prevalence contrasts with TiC₄’s niche research status.

Tungsten Carbide (WC)

Structure : WC adopts a hexagonal structure, contributing to its superior hardness (~9 Mohs) and melting point (~2,870°C) .
Properties :

• Electrical Conductivity : WC exhibits metallic conductivity (resistivity ~20 μΩ·cm), making it suitable for electrical contacts .
• Mechanical Strength : WC-Co cermets achieve flexural strengths >3,000 MPa, surpassing TiC-based composites .

Comparison with TiC₄ :

• WC’s higher density (15.6 g/cm³) and cost limit its use in weight-sensitive applications, whereas TiC (4.9 g/cm³) and TiC₄ (theoretical density unconfirmed) may offer advantages .

Silicon Carbide (SiC) and Boron Carbide (B₄C)

SiC :

• Structure : Hexagonal or cubic phases with covalent bonding.
• Applications : High-temperature semiconductors, abrasives, and nuclear reactor components .
  

B₄C :

• Structure : Rhombohedral lattice with boron icosahedra and carbon chains.
• Properties : Extreme hardness (~9.5 Mohs) and neutron absorption capacity .

Comparison with TiC₄ :

• SiC and B₄C are chemically inert, whereas TiC₄’s stability in oxidizing environments is unverified.

MXenes (Ti₃C₂Tₓ)

Synthesis : Produced by etching aluminum from Ti₃AlC₂ MAX phases, yielding 2D layers with -OH/-F terminations .
Properties :

• Electrical Conductivity : Up to 4,600 S/cm, enabling applications in electromagnetic interference (EMI) shielding (92 dB effectiveness at 45 μm thickness) .
• Flexibility : MXenes’ layered structure allows integration into polymers for flexible electronics .

Comparison with TiC₄ :

• MXenes’ functional surfaces and 2D morphology contrast with TiC₄’s presumed bulk ceramic behavior.

Silicon Tetracarbide (SiC₄)

Astrochemical Relevance : SiC₄ chains form in carbon-rich stellar environments via barrierless reactions, as simulated in circumstellar envelopes .
Comparison with TiC₄ :

• SiC₄’s linear chain structure differs fundamentally from TiC₄’s unknown configuration.

Data Tables

Table 1: Physical and Thermal Properties

Compound	Formula	Melting Point (°C)	Hardness (Mohs)	Electrical Conductivity (S/cm)	Key Applications
TiC₄	TiC₄	N/A	N/A	N/A	Research
TiC	TiC	3,160	9–9.5	1,000	Cutting tools
WC	WC	2,870	9	5,000	Armor, drills
Ti₃C₂Tₓ	Ti₃C₂Tₓ	N/A	N/A	4,600	EMI shielding

Table 2: Dissociation Energies

Compound	Dissociation Energy (kJ/mol)	Method	Reference
TiC₄	420 ± 30	Mass spectrometry
TiC₂	540 ± 40	Mass spectrometry

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for synthesizing titanium tetracarbide (TiC₄) in laboratory settings?

• Methodological Answer : Use gas-phase synthesis via crossed molecular beam experiments to study reaction pathways between titanium precursors (e.g., TiCl₄) and carbon sources (e.g., acetylene) under controlled vacuum conditions. High-temperature solid-state reactions (e.g., 1200–1600°C) with stoichiometric mixtures of titanium and carbon powders can also yield TiC₄, but require inert atmospheres to prevent oxidation . Characterize intermediates using mass spectrometry and infrared (IR) spectroscopy.

Q. How can the crystal structure and bonding nature of this compound be reliably characterized?

• Methodological Answer : Employ X-ray diffraction (XRD) with Rietveld refinement to determine lattice parameters and phase purity. Pair with Raman spectroscopy to identify vibrational modes (e.g., Ti–C stretching at ~500–600 cm⁻¹) and X-ray photoelectron spectroscopy (XPS) to confirm oxidation states. Computational methods like density functional theory (DFT) can model bonding interactions and compare predicted/observed spectra .

Q. What thermodynamic properties of TiC₄ are critical for stability assessments in experimental designs?

• Methodological Answer : Perform thermogravimetric analysis (TGA) under argon to measure decomposition temperatures. Calculate enthalpy of formation (ΔHf) via calorimetry or DFT-based simulations. Compare with analogous compounds (e.g., SiC₄) to identify trends in thermal stability .

Advanced Research Questions

Q. How can contradictions in spectroscopic data (e.g., IR vs. Raman) for TiC₄ be resolved?

• Methodological Answer : Conduct symmetry analysis using group theory to assign vibrational modes. Cross-validate with isotopic substitution experiments (e.g., ¹³C labeling) to isolate peak shifts. Reconcile discrepancies by revisiting synthesis conditions (e.g., purity of reactants) and computational models (e.g., basis set selection in DFT) .

Q. What mechanistic insights explain the formation kinetics of TiC₄ in gas-phase reactions?

• Methodological Answer : Use ab initio molecular dynamics (AIMD) to simulate collision dynamics between Ti atoms and carbon clusters (e.g., C₄H₂). Map potential energy surfaces (PES) to identify barrierless pathways, analogous to SiC₄ formation in circumstellar environments . Validate with time-resolved mass spectrometry to track intermediate species.

Q. How do defects or non-stoichiometric compositions (e.g., TiC₄₋ₓ) influence electronic properties?

• Methodological Answer : Synthesize TiC₄₋ₓ via controlled doping (e.g., nitrogen or oxygen) and measure conductivity via four-point probe. Use scanning tunneling microscopy (STM) to correlate defect density with localized electronic states. Compare with DFT-calculated band structures to isolate defect-driven effects .

Methodological Best Practices

• Data Reproducibility : Document synthesis protocols (e.g., pressure, temperature gradients) and instrument calibration details (e.g., spectrometer resolution) as per IMRAD standards .
• Statistical Validation : Apply error propagation analysis to XRD and spectroscopic data. Use Python libraries (e.g., Pandas, SciPy) for regression modeling and uncertainty quantification .
• Ethical Reporting : Avoid selective data presentation; disclose all conflicting results in supplementary materials .